Cas no 27975-80-0 (Benzene, (3-bromo-1-butynyl)-)

• Product Name: Benzene, (3-bromo-1-butynyl)-
• CAS No: 27975-80-0
• MF: C₁₀H₉Br
• MW: 209.082462072372
• CID: 1005902
• PubChem ID: 12424362
• Update Time: 2025-04-20

Benzene, (3-bromo-1-butynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-bromo-1-butynyl)-
• 3-bromobut-1-ynylbenzene
• DTXSID30497621
• (3-Bromobut-1-yn-1-yl)benzene
• 3-bromo-1-phenyl-1-butyne
• 27975-80-0

• Inchi： 1S/C10H9Br/c1-9(11)7-8-10-5-3-2-4-6-10/h2-6,9H,1H3
• InChI Key： PJKBUAHLJRBXIQ-UHFFFAOYSA-N
• SMILES： BrC(C#CC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 207.98877
• Monoisotopic Mass: 207.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0